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Compound of Interest

Compound Name: TnPBI

CAS No.: 49840-16-6

Cat. No.: B1209100

Get Quote

This guide provides immediate safety, operational, and disposal protocols for handling TnPBI,
correctly identified as TPBi, or 2,2',2''-(1,3,5-Benzinetriyl)-tris(1-phenyl-1-H-benzimidazole). The

information is tailored for researchers, scientists, and professionals in drug development to

ensure safe laboratory practices.

I. Immediate Safety Information
Based on available Safety Data Sheets (SDS), TPBi is not classified as a hazardous substance

or mixture under Regulation (EC) No. 1272/2008. However, standard laboratory best practices

for handling fine chemical powders should always be observed to minimize any potential risks.

Personal Protective Equipment (PPE):

The recommended personal protective equipment for handling TPBi is standard for a laboratory

setting where non-hazardous chemical powders are used. The primary goal is to prevent

inhalation, ingestion, and contact with skin and eyes.
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PPE Component Specification Purpose

Eye Protection

Safety glasses with side

shields, conforming to

standards such as EN166 (EU)

or ANSI Z87.1.

Protects eyes from airborne

particles and accidental

splashes.

Hand Protection
Standard laboratory gloves

(e.g., nitrile).

Prevents direct skin contact

with the chemical.

Body Protection
A lab coat or gown, fully

fastened.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required if

handled in a well-ventilated

area or a fume hood. Use a

NIOSH/MSHA approved

respirator if dust is generated

and ventilation is inadequate.

Prevents inhalation of airborne

powder.

Footwear Closed-toe shoes.
Protects feet from spills and

falling objects.

II. Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area to minimize dust accumulation.[1]

For procedures that may generate significant amounts of airborne dust, such as weighing or

transferring large quantities, use a chemical fume hood or a powder handling enclosure.[1][2]

Safe Handling Practices:

Read and understand the Safety Data Sheet (SDS) before handling TPBi.

Avoid generating dust.[1]

Avoid inhalation, ingestion, and contact with skin and eyes.
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Wash hands thoroughly after handling, before breaks, and at the end of the workday.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly closed container in a well-ventilated place.

Keep away from light as the product is light-sensitive.

Store at ambient temperature.

There are no known incompatible materials.

III. Disposal Plan
As TPBi is considered a non-hazardous chemical, disposal procedures are more

straightforward than for hazardous materials. However, local regulations should always be

consulted.

Waste TPBi (Solid):

Solid, non-hazardous chemical waste can often be disposed of in the regular trash.

To prevent alarming custodial staff, it is best practice to place sealed containers of non-

hazardous solid waste directly into the outside dumpster.[3]

Label the container as "non-hazardous" to ensure proper identification.[4]

Empty Containers:

Empty containers of TPBi should have their labels defaced or removed to indicate they no

longer contain the chemical.[3]

Once the label is removed, the empty container can be disposed of in the regular trash.[3]

Contaminated Materials:
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Disposable PPE (gloves, etc.) and other materials (e.g., weigh paper) contaminated with

TPBi can be disposed of in the regular trash, provided local regulations do not stipulate

otherwise.

IV. Quantitative Data
The following table summarizes key quantitative data for TPBi.

Property Value

Chemical Name
2,2',2''-(1,3,5-Benzinetriyl)-tris(1-phenyl-1-H-

benzimidazole)

Synonyms
TPBi, 1,3,5-Tris(1-phenyl-1H-benzimidazol-2-

yl)benzene

CAS Number 192198-85-9[5][6][7]

Molecular Formula C45H30N6[7]

Molecular Weight 654.76 g/mol [7]

Physical State Solid: Powder/Crystals

Melting Point 272-277°C (lit.)

Solubility
Soluble in Chlorobenzene, Chloroform, Toluene.

Insoluble in water.

Occupational Exposure Limits
No occupational exposure limit has been

assigned.

V. Experimental Protocol: Weighing and Preparing a
Solution of TPBi
This protocol outlines the steps for safely weighing TPBi powder and preparing a solution.

1. Preparation: a. Ensure the work area (e.g., chemical fume hood, balance) is clean and free

of clutter. b. Gather all necessary materials: TPBi, solvent, weigh paper or boat, spatula,
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appropriate glassware, and wash bottle with solvent. c. Don the appropriate PPE as specified

in Section I.

2. Weighing the TPBi Powder: a. Place a weigh boat or a piece of creased weigh paper on the

analytical balance. b. Tare the balance to read zero. c. In a chemical fume hood or designated

powder handling area, carefully use a clean spatula to transfer the desired amount of TPBi

powder to the weigh boat.[2] d. Avoid creating dust by handling the powder gently. If any

powder is spilled, clean it up immediately with a wet wipe. Do not use a dry brush, as this can

generate dust.[2] e. Record the final mass of the TPBi.

3. Preparing the Solution: a. Carefully transfer the weighed TPBi powder into the appropriate

flask or beaker. b. Use a small amount of the chosen solvent to rinse the weigh boat and

spatula to ensure a quantitative transfer of the powder into the glassware. c. Add the remaining

solvent to the glassware to reach the desired concentration. d. Stir or sonicate the mixture until

the TPBi is fully dissolved.

4. Post-Procedure: a. Tightly cap the prepared solution and label it with the chemical name,

concentration, solvent, and date. b. Clean all non-disposable equipment used. c. Dispose of all

contaminated disposable materials (e.g., weigh paper, gloves) as outlined in Section III. d. Doff

PPE according to the procedure in the diagram below. e. Wash hands thoroughly with soap

and water.

VI. Mandatory Visualizations
Diagram 1: Personal Protective Equipment (PPE) Donning and Doffing Workflow

This diagram illustrates the correct sequence for putting on (donning) and taking off (doffing)

basic laboratory PPE to prevent contamination.
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Donning PPE

Doffing PPE

1. Wash Hands 2. Put on Lab Coat 3. Put on Safety Glasses 4. Put on Gloves

1. Remove Gloves 2. Remove Lab Coat 3. Remove Safety Glasses 4. Wash Hands

Click to download full resolution via product page

Caption: Standard procedure for donning and doffing laboratory PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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